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Compound of Interest

Compound Name:
2-Benzyloxy-5-

chlorophenylboronic acid

Cat. No.: B150926 Get Quote

While specific solubility data is not readily available, a summary of the known physical and

chemical properties of 2-Benzyloxy-5-chlorophenylboronic acid is presented below. This

information is crucial for handling, storage, and application of the compound in a research

setting.

Property Value Reference(s)

CAS Number 612832-83-4 [1]

Molecular Formula C₁₃H₁₂BClO₃ [1]

Molecular Weight 262.5 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 110 °C (literature) [1]

Purity 95 - 105% (Assay by titration) [1]

Storage Conditions Store at room temperature [1]

Experimental Protocol: Solubility Determination by
the Dynamic Method
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The dynamic method is a widely used and reliable technique for determining the solubility of a

solid compound in a liquid solvent as a function of temperature. The procedure involves heating

a solid-liquid mixture of known composition at a controlled rate and observing the temperature

at which the solid phase completely dissolves, indicated by the disappearance of turbidity.

Materials and Equipment:

2-Benzyloxy-5-chlorophenylboronic acid

High-purity organic solvents (e.g., acetone, acetonitrile, toluene, methanol)

Jacketed glass vessel

Magnetic stirrer and stir bar

Circulating thermostat bath

Calibrated temperature probe or thermometer

Luminance probe or a laser and photodetector for turbidity measurement

Analytical balance

Procedure:

Sample Preparation: Accurately weigh a specific amount of 2-Benzyloxy-5-
chlorophenylboronic acid and the chosen organic solvent into the jacketed glass vessel.

Heating and Stirring: Place the vessel in the thermostat bath and begin vigorous stirring to

ensure the mixture is homogeneous. The sample is then heated at a slow, constant rate

(e.g., 0.1-0.5 °C/min).

Turbidity Monitoring: Continuously monitor the turbidity of the solution. This can be done

visually or, for greater accuracy, by using a luminance probe or a light scattering

measurement setup.

Determination of Dissolution Temperature: The temperature at which the last solid particles

disappear and the solution becomes clear is recorded as the solubility temperature for that
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specific composition.

Data Collection: Repeat the experiment with different compositions of the solute and solvent

to construct a solubility curve, which plots solubility against temperature.

Visualizations
To further elucidate the experimental and application contexts of 2-Benzyloxy-5-
chlorophenylboronic acid, the following diagrams are provided.
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Caption: Workflow for the dynamic method of solubility determination.
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2-Benzyloxy-5-chlorophenylboronic acid is a valuable reagent in organic synthesis, most

notably in the Suzuki-Miyaura cross-coupling reaction for the formation of C-C bonds.[1] The

catalytic cycle of this reaction is a fundamental concept for its application.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b150926?utm_src=pdf-body
https://www.chemimpex.com/products/40214
https://www.benchchem.com/product/b150926?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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